Cas no 135247-45-9 (Tylophoroside)

• Product Name: Tylophoroside
• CAS No: 135247-45-9
• MF: C₄₈H₇₂O₂₂
• MW: 1001.07209777832
• CID: 900575
• PubChem ID: 195790
• Update Time: 2024-02-28

Tylophoroside Chemical and Physical Properties

Names and Identifiers

• tylophoroside
• 2(5H)-Furanone, 5-methoxy-5-methyl-4-01,8,9-tris(acetyloxy)-7-0(O-beta-D-glucopyranosyl-(1->4)-O-6-deoxy-3-O-methyl-alpha-L-talopyranosyl-(1->4)-2,6-dideoxy-3-O-methyl-alpha-L-lyxo-hexopyranosyl)oxy)-1,2,3,4,4a,4b,5,8,8a,9,10,10a-dodecah
• 7-{[hexopyranosyl-(1->4)-6-deoxy-3-O-methylhexopyranosyl-(1->4)-2,6-dideoxy-3-O-methylhexopyranosyl]oxy}-2-(2-methoxy-2-methyl-5-oxo-2,5-dihydrofuran-3-yl)-2,4b-dimethyl-1,2,3,4,4a,4b,5,
• 7-{[hexopyranosyl-(1->4)-6-deoxy-3-o-methylhexopyranosyl-(1->4)-2,6-dideoxy-3-o-methylhexopyranosyl]oxy}-2-(2-methoxy-2-methyl-5-oxo-2,5-dihydrofuran-3-yl)-2,4b-dimethyl-1,2,3,4,4a,4b,5,8,8a,9,10,10a-dodecahydrophenanthrene-1,8,9-triyl triacetate
• 135247-45-9
• [1,8-diacetyloxy-7-[5-[3-hydroxy-4-methoxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-2-(2-methoxy-2-methyl-5-oxofuran-3-yl)-2,4b-dimethyl-1,3,4,4a,5,8,8a,9,10,10a-decahydrophenanthren-9-yl] acetate
• DTXSID60928913
• Tylophoroside

• Inchi： 1S/C48H72O22/c1-20-39(68-45-38(57)42(59-10)40(21(2)62-45)69-44-37(56)36(55)35(54)30(19-49)67-44)29(58-9)17-33(61-20)66-27-13-15-46(6)26-12-14-47(7,31-18-32(53)70-48(31,8)60-11)43(65-24(5)52)25(26)16-28(63-22(3)50)34(46)41(27)64-23(4)51/h13,18,20-21,25-26,28-30,33-45,49,54-57H,12,14-17,19H2,1-11H3
• InChI Key： VESHJLKAOVXYMW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)(C2=CC(=O)OC2(C)OC)CCC2C1CC(C1C(C(=CCC21C)OC1CC(C(C(C)O1)OC1C(C(C(C(C)O1)OC1C(C(C(C(CO)O1)O)O)O)OC)O)OC)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 1000.45152392g/mol
• Monoisotopic Mass: 1000.45152392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 70
• Rotatable Bond Count: 17
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 23
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 289
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 16-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 16-oxosteroids